10.1039/C3SC21893G | Zero-field slow magnetic relaxation from single Co(ii) ion: a transition metal single-molecule magnet with high anisotropy barrier†

Zero-field slow magnetic relaxation from single Co(ii) ion: a transition metal single-molecule magnet with high anisotropy barrier†

Chemical Science Pub Date: 2013-02-11 DOI: 10.1039/C3SC21893G

Abstract

An air-stable star-shaped Co^IICo^III₃ complex with only one paramagnetic Co(II) ion in the D₃ coordination environment has been synthesized from a chiral Schiff base ligand. Magnetic studies revealed that this complex exhibits slow magnetic relaxation in the absence of an applied dc field, which is one of the main characteristics of single-molecule magnets (SMMs). The relaxation barrier is as high as 109 K, which is quite large among transition-metal ion-based SMMs. The complex represents the first example of zero-field SMM behavior in a mononuclear six oxygen-coordinate Co(II) complex.

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Journal Name：Chemical Science

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